Cas no 141184-31-8 (1-isothiocyanato-2-phenoxybenzene)

• Product Name: 1-isothiocyanato-2-phenoxybenzene
• CAS No: 141184-31-8
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• CID: 1310340
• Update Time: 2025-11-02

1-isothiocyanato-2-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isothiocyanato-2-phenoxy-
• 1-isothiocyanato-2-phenoxybenzene

• Inchi： 1S/C13H9NOS/c16-10-14-12-8-4-5-9-13(12)15-11-6-2-1-3-7-11/h1-9H
• InChI Key： HERQJOQHRKNLIP-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC=CC=1OC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.04057

Experimental Properties

• PSA: 21.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-isothiocyanato-2-phenoxybenzene

1-Isothiocyanato-2-phenoxybenzene (CAS No. 141184-31-8): A Comprehensive Overview of Its Properties and Applications

1-Isothiocyanato-2-phenoxybenzene (CAS No. 141184-31-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, also known as phenoxy phenyl isothiocyanate, belongs to the class of isothiocyanate derivatives, which are widely studied for their reactivity and utility in synthetic chemistry. The CAS No. 141184-31-8 serves as a unique identifier for this compound, ensuring precise identification in scientific literature and commercial databases.

The molecular structure of 1-isothiocyanato-2-phenoxybenzene features a phenoxy group attached to a benzene ring, which is further functionalized with an isothiocyanate group. This combination of functional groups imparts distinct chemical properties, making it a valuable intermediate in organic synthesis. Researchers and industries are increasingly exploring its use in the development of pharmaceutical intermediates, agrochemicals, and material science applications. The growing interest in sustainable chemistry and green synthesis has also highlighted the potential of this compound as a building block for environmentally friendly processes.

One of the key reasons for the rising popularity of 1-isothiocyanato-2-phenoxybenzene is its role in click chemistry and bioconjugation. These techniques are pivotal in modern drug discovery and biotechnology, where precise molecular interactions are required. The isothiocyanate group in this compound can readily react with amines, making it an excellent candidate for labeling proteins and other biomolecules. This property aligns with the current trend of precision medicine and targeted drug delivery, which are hot topics in the pharmaceutical industry.

In addition to its applications in life sciences, 1-isothiocyanato-2-phenoxybenzene has found use in polymer chemistry. Its ability to act as a cross-linking agent or a monomer precursor has been explored in the development of advanced materials with tailored properties. For instance, polymers incorporating this compound may exhibit enhanced thermal stability or mechanical strength, which are critical for applications in electronics and coatings. The demand for such high-performance materials is driven by the rapid advancement of renewable energy technologies and smart materials.

The synthesis of 1-isothiocyanato-2-phenoxybenzene typically involves the reaction of 2-phenoxyaniline with thiophosgene or other isothiocyanate precursors. Recent advancements in catalytic methods and solvent-free reactions have improved the efficiency and sustainability of its production. These developments resonate with the global push toward green chemistry and reduced environmental impact, which are frequently searched topics in academic and industrial circles.

From a safety and handling perspective, 1-isothiocyanato-2-phenoxybenzene requires standard precautions for laboratory use, such as proper ventilation and personal protective equipment. While it is not classified as a hazardous substance, its reactivity necessitates careful handling to avoid unintended reactions. This aspect is particularly relevant to laboratory safety protocols and chemical storage guidelines, which are often queried by professionals and students alike.

In conclusion, 1-isothiocyanato-2-phenoxybenzene (CAS No. 141184-31-8) is a versatile compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its unique chemical properties and compatibility with modern synthetic techniques make it a valuable asset in research and industry. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing contemporary challenges in sustainable development and innovative technologies.